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Compound of Interest

Compound Name: (S)-(+)-2-methoxypropanol

Cat. No.: B039319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of (S)-(+)-2-methoxypropanol, a valuable chiral building block in organic

synthesis.

Chemical Identity and Properties
(S)-(+)-2-Methoxypropanol, a chiral alcohol, is a colorless liquid. Its utility in asymmetric

synthesis stems from its defined stereochemistry at the C2 position. Below is a summary of its

key chemical and physical properties.

Table 1: Chemical and Physical Properties of (S)-(+)-2-Methoxypropanol
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Property Value Source(s)

IUPAC Name (2S)-2-methoxypropan-1-ol [1]

Synonyms
(S)-(+)-2-methoxypropanol,

(S)-2-Methoxy-1-propanol
[1]

CAS Number 116422-39-0 [2]

Molecular Formula C₄H₁₀O₂ [1]

Molecular Weight 90.12 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 130.0 °C at 760 mmHg [4]

Melting Point -84.2 °C [4]

Density 0.9 ± 0.1 g/cm³ [4]

Flash Point 41.9 ± 7.7 °C [4]

Solubility
Soluble in water and various

organic solvents.[3]
[3]

SMILES C--INVALID-LINK--OC [1]

Molecular Structure
The structure of (S)-(+)-2-methoxypropanol is characterized by a propanol backbone with a

methoxy group at the C2 position. The "(S)" designation indicates the stereochemical

configuration at this chiral center.

Figure 1: Chemical structure of (S)-(+)-2-methoxypropanol.

Experimental Protocols
Synthesis
A common route for the synthesis of enantiomerically pure 2-methoxypropanols is through the

reduction of the corresponding chiral 2-methoxypropionic acid. The following protocol is
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adapted from the synthesis of the (R)-enantiomer and can be applied to produce (S)-(+)-2-
methoxypropanol by starting with (S)-(-)-2-methoxypropionic acid.[5]

Materials:

(S)-(-)-2-methoxypropionic acid

Borane-dimethyl sulfide complex (BMS)

Dichloromethane (DCM), anhydrous

2M aqueous sodium hydroxide (NaOH)

Anhydrous sodium sulfate (Na₂SO₄)

Argon or Nitrogen gas for inert atmosphere

Procedure:

Under an inert atmosphere (Argon or Nitrogen), dissolve (S)-(-)-2-methoxypropionic acid in

anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

Cool the solution to 0 °C using an ice bath.

Slowly add borane-dimethyl sulfide complex (approximately 1.8 equivalents) dropwise to the

cooled solution.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature overnight.

Carefully quench the reaction by the dropwise addition of 2M aqueous sodium hydroxide

solution at 0 °C.

Separate the organic and aqueous layers. Extract the aqueous layer with dichloromethane.

Combine the organic layers and dry over anhydrous sodium sulfate.
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Filter the solution and concentrate under reduced pressure to yield (S)-(+)-2-
methoxypropanol.

Analytical Methods for Enantiomeric Purity
The enantiomeric purity of (S)-(+)-2-methoxypropanol is crucial for its application in

asymmetric synthesis. Chiral gas chromatography (GC) or high-performance liquid

chromatography (HPLC) are commonly employed for this purpose.

3.2.1. Representative Chiral Gas Chromatography (GC) Method

This method is a representative example for the analysis of chiral alcohols and may require

optimization for (S)-(+)-2-methoxypropanol.

Instrumentation:

Gas chromatograph with a Flame Ionization Detector (FID)

Chiral capillary column (e.g., a cyclodextrin-based column such as Rt-βDEXcst)

Conditions:

Column: Rt-βDEXcst (30 m x 0.32 mm ID, 0.25 µm film thickness)[6]

Carrier Gas: Hydrogen or Helium

Injector Temperature: 220 °C

Detector Temperature: 250 °C

Oven Temperature Program: 60 °C (hold for 1 min), then ramp to 150 °C at 2 °C/min.

Injection: 1 µL of a 1 mg/mL solution in dichloromethane, split injection.

3.2.2. Representative Chiral High-Performance Liquid Chromatography (HPLC) Method

This method is a representative example and may require optimization.

Instrumentation:
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HPLC system with a UV or Refractive Index (RI) detector

Chiral stationary phase column (e.g., a polysaccharide-based column like Chiralcel OD-H)

Conditions:

Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm)

Mobile Phase: n-Hexane/Isopropanol (95:5 v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detection: RI or UV at a low wavelength (e.g., 210 nm)

Injection Volume: 10 µL of a 1 mg/mL solution in the mobile phase.

Applications in Asymmetric Synthesis
(S)-(+)-2-Methoxypropanol is a valuable chiral building block in the synthesis of complex,

enantiomerically pure molecules, particularly in the pharmaceutical industry.[4] Its defined

stereocenter can be incorporated into a target molecule, influencing the stereochemical

outcome of subsequent reactions.

Asymmetric Synthesis Workflow

(S)-(+)-2-Methoxypropanol
(Chiral Building Block)

Functional Group
Transformation (e.g., Tosylation)

Nucleophilic Substitution
with a Prochiral Substrate

Introduction of New
Chiral Center(s)

Further Synthetic
Modifications

Enantiomerically Pure
Target Molecule (e.g., API)

Click to download full resolution via product page

Figure 2: Use of (S)-(+)-2-methoxypropanol in asymmetric synthesis.

The workflow above illustrates a general strategy where the chiral center of (S)-(+)-2-
methoxypropanol is preserved throughout a synthetic sequence to yield an enantiomerically

pure final product. The hydroxyl group can be converted into a good leaving group (e.g.,
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tosylate), followed by nucleophilic substitution to form a new carbon-carbon or carbon-

heteroatom bond. This approach is instrumental in the development of chiral drugs, where a

specific enantiomer often exhibits the desired therapeutic activity while the other may be

inactive or even harmful.

Safety Information
(S)-(+)-2-Methoxypropanol is a flammable liquid and vapor.[1] Appropriate safety precautions,

including working in a well-ventilated fume hood and wearing personal protective equipment

(gloves, safety glasses), should be taken when handling this chemical. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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